Cas no 2229333-34-8 (1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229333-34-8
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6093751
• PubChem ID: 165681832
• Update Time: 2025-05-20

1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol
• [1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropyl]methanol
• 2229333-34-8
• EN300-1735010

• Inchi： 1S/C11H18N2O/c1-8-5-13(4)12-9(8)11(7-14)6-10(11,2)3/h5,14H,6-7H2,1-4H3
• InChI Key： BOTUBFLOPGSUTM-UHFFFAOYSA-N
• SMILES： OCC1(C2C(C)=CN(C)N=2)CC1(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229333-34-8)

The compound 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229333-34-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclopropylmethanol derivative features a pyrazole ring, which is a key heterocyclic scaffold known for its bioactivity and versatility in drug design. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and functionalization to unlock new possibilities in small-molecule therapeutics and crop protection agents.

One of the most intriguing aspects of this compound is its sterically hindered cyclopropane moiety, which contributes to its stability and selectivity in chemical reactions. The presence of the 1,4-dimethyl-1H-pyrazole group further enhances its potential as a bioisostere for other aromatic systems, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in modulating enzyme inhibition and receptor binding, particularly in the context of inflammatory diseases and metabolic disorders, which are among the top-searched health topics globally.

From a synthetic perspective, CAS No. 2229333-34-8 poses interesting challenges due to the need for regioselective functionalization of the pyrazole ring and the stereocontrol of the cyclopropane unit. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to optimize its production, addressing the growing demand for sustainable synthesis methods—a hot topic in green chemistry circles. The compound’s lipophilicity and hydrogen-bonding capacity also make it a candidate for drug delivery systems, aligning with the surge in searches for nanocarriers and targeted therapies.

In agrochemical applications, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol has shown promise as a plant growth regulator or pesticide intermediate, reflecting the agricultural sector’s focus on eco-friendly crop solutions. Its structural motifs are being investigated for their ability to disrupt pest-specific pathways while minimizing environmental impact—a priority for modern precision farming technologies. This aligns with trending searches around sustainable agriculture and biodegradable chemicals.

The compound’s physicochemical properties, including its melting point, solubility, and stability under various pH conditions, are critical for formulation scientists. Data on these parameters are highly sought after in databases like SciFinder and Reaxys, underscoring its relevance in industrial R&D. Furthermore, computational modeling studies (in silico screening) of this molecule have surged, driven by the rise of AI-driven drug discovery—a dominant theme in scientific forums and patent filings.

As regulatory frameworks evolve, the safety profile of CAS No. 2229333-34-8 remains under scrutiny, particularly regarding ecotoxicology and biodegradation. These aspects resonate with public concerns about chemical safety and environmental persistence, frequently queried in academic and policy discussions. Analytical methods such as HPLC-MS and NMR spectroscopy are pivotal in characterizing its purity and degradation products, ensuring compliance with global standards like REACH and OECD guidelines.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropylmethanol represents a multifaceted compound at the intersection of cutting-edge research and industrial innovation. Its applications span from life sciences to green technology, addressing contemporary challenges such as drug resistance, food security, and carbon-neutral synthesis. As interdisciplinary collaborations expand, this molecule is poised to play a pivotal role in shaping the future of functional materials and bioactive agents.